3-[(5Z)-5-{[2-(dipropylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
CAS No.:
Cat. No.: VC14953364
Molecular Formula: C22H26N4O4S2
Molecular Weight: 474.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H26N4O4S2 |
|---|---|
| Molecular Weight | 474.6 g/mol |
| IUPAC Name | 3-[(5Z)-5-[[2-(dipropylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid |
| Standard InChI | InChI=1S/C22H26N4O4S2/c1-4-9-24(10-5-2)19-15(20(29)26-13-14(3)6-7-17(26)23-19)12-16-21(30)25(22(31)32-16)11-8-18(27)28/h6-7,12-13H,4-5,8-11H2,1-3H3,(H,27,28)/b16-12- |
| Standard InChI Key | CCFBXZCZVXXMSW-VBKFSLOCSA-N |
| Isomeric SMILES | CCCN(CCC)C1=C(C(=O)N2C=C(C=CC2=N1)C)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)O |
| Canonical SMILES | CCCN(CCC)C1=C(C(=O)N2C=C(C=CC2=N1)C)C=C3C(=O)N(C(=S)S3)CCC(=O)O |
Introduction
3-[(5Z)-5-{[2-(dipropylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid is a complex organic molecule with significant potential in medicinal chemistry. This compound belongs to the class of heterocyclic organic compounds, featuring nitrogen and sulfur atoms in its ring structures. It is also classified as a pyridine derivative, known for diverse pharmacological properties .
Molecular Formula and Weight
-
Molecular Formula: C22H26N4O4S2
-
Molecular Weight: 474.6 g/mol
Synonyms
-
PubChem CID: 1605620
-
CAS Number: 714234-97-6
-
Synonyms: STK707312, AKOS005182482, (Z)-3-(5-((2-(dipropylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid .
Structural Features
The compound contains a pyrido[1,2-a]pyrimidine core linked to a thiazolidine ring through a methylene bridge. The presence of a dipropylamino group and a methyl group attached to the pyrimidine ring adds to its structural complexity.
Synthesis Methods
The synthesis of this compound typically involves multiple steps, including the formation of the pyrido[1,2-a]pyrimidine core and its subsequent coupling with the thiazolidine moiety. The detailed synthesis protocol requires precise control over reaction conditions such as temperature, solvent, and catalysts to optimize yield and purity.
Potential Applications
This compound is of interest due to its potential biological activity, which could be explored in various therapeutic areas. Further research is necessary to fully elucidate its pharmacological properties and potential applications in drug development.
Characterization Techniques
Characterization of this compound involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine its spatial configuration and potential interactions with biological targets.
Research Findings and Future Directions
While the exact mechanism of action for this compound is not fully understood, ongoing research aims to explore its efficacy and safety profile through pharmacological studies. The compound's unique structural features suggest potential for diverse biological activities, warranting further investigation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume